![molecular formula C24H23N3O3S2 B2972178 3-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)propanamide CAS No. 670273-66-2](/img/structure/B2972178.png)
3-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)propanamide” is a complex organic molecule. It contains several functional groups and rings, including a furan ring, a thieno[2,3-d]pyrimidin ring, and a propanamide group . This compound is available for purchase, indicating its potential use in various applications.
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The 5-methylfuran-2-yl group is a furan ring with a methyl group attached. The 4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl group is a thieno[2,3-d]pyrimidin ring with an oxo group and a prop-2-enyl group attached. The sulfanyl-N-(4-methylphenyl)propanamide group contains a sulfur atom, a 4-methylphenyl group, and a propanamide group .Scientific Research Applications
Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition
A study on dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR) identified compounds with potent inhibitory activities, suggesting a potential application in cancer therapy. The compounds, including classical and nonclassical analogues, were synthesized focusing on a 5-substituted 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine scaffold, highlighting its conducive nature for dual human TS-DHFR inhibitory activity (Gangjee et al., 2008).
Synthesis and Spectral Characterization of Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and Pyrimidine Derivatives
The synthesis and characterization of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives were explored, indicating potential for future pharmacological activity investigations. These compounds underwent various nucleophilic substitution reactions, leading to the development of substituted pyrimidinone compounds and other heterocyclic rings (Zaki et al., 2017).
Antitumor Activity of Thieno[3,2-d]pyrimidine and Thienotriazolopyrimidine Derivatives
A study on the synthesis and evaluation of antitumor activity of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed potent anticancer activity against various human cancer cell lines. This indicates the potential application of these compounds in cancer treatment, with certain derivatives demonstrating activity comparable to that of doxorubicin (Hafez & El-Gazzar, 2017).
Expeditious Synthesis of Thienopyridines
An innovative synthesis method for thieno[2,3-b]pyridine derivatives from acetoacetanilides was developed, showcasing an efficient approach to creating complex heterocyclic structures. This process highlights the versatility of acetoacetanilides in heterocyclic synthesis, potentially offering new pathways for drug discovery (Harb et al., 2006).
properties
IUPAC Name |
3-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3S2/c1-4-12-27-23(29)21-18(19-10-7-16(3)30-19)14-32-22(21)26-24(27)31-13-11-20(28)25-17-8-5-15(2)6-9-17/h4-10,14H,1,11-13H2,2-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFTFQYPQVJRFPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCSC2=NC3=C(C(=CS3)C4=CC=C(O4)C)C(=O)N2CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.